Cas no 2229241-11-4 (2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229241-11-4
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 6012513
• PubChem ID: 165798707
• Update Time: 2025-10-29

2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine
• EN300-1950511
• 2229241-11-4

• Inchi： 1S/C8H8BrF3N2/c9-6-1-5(3-14-4-6)7(2-13)8(10,11)12/h1,3-4,7H,2,13H2
• InChI Key： PIGPEJOIBBHHSV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 267.98230g/mol
• Monoisotopic Mass: 267.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine

Professional Introduction to 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229241-11-4)

2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine, with the chemical identifier CAS No. 2229241-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 5-bromopyridine moiety and a trifluoropropylamine side chain, make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution and fluorination processes. The introduction of fluorine atoms into the molecular structure enhances the metabolic stability and binding affinity of the compound, which are critical factors in drug design. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine is its potential as a building block for more complex pharmacophores. The bromine substituent on the pyridine ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of additional heterocycles or aromatic systems, expanding the chemical space available for drug discovery.

In recent years, there has been growing interest in halogenated pyridines due to their role as key intermediates in the synthesis of bioactive molecules. For instance, studies have demonstrated that compounds containing 5-bromopyridine motifs exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The trifluoropropylamine group further contributes to the pharmacological profile by enhancing lipophilicity and improving oral bioavailability.

Current research efforts are focused on exploring the biological activity of 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine and its derivatives. Preliminary studies suggest that this compound may possess properties suitable for use as an intermediate in the development of novel therapeutic agents. For example, its structural framework could be modified to target specific disease pathways or to improve pharmacokinetic properties. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drugs to enhance binding affinity and metabolic stability.

The pharmaceutical industry has long recognized the value of fluorinated compounds in drug development. Fluoroaromatics and fluorinated alcohols are known to improve drug efficacy by increasing metabolic resistance and receptor binding affinity. Similarly, 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine leverages these advantages through its molecular design. The combination of a brominated pyridine core and a trifluoropropylamine side chain creates a versatile scaffold that can be further optimized for specific therapeutic applications.

From an agrochemical perspective, derivatives of this compound have shown promise as lead compounds for developing new pesticides and herbicides. The structural features that make it attractive for pharmaceutical applications also contribute to its potential use in crop protection chemicals. For instance, halogenated pyridines are known to interact with biological targets in pests and weeds, making them effective at low concentrations.

The synthesis and application of 2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine also highlight the importance of green chemistry principles in modern drug development. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Advances in catalytic processes and solvent systems have made it possible to produce this compound with greater efficiency while adhering to environmental regulations.

In conclusion,2-(5-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229241-11-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for further exploration as a building block for novel bioactive molecules. As research continues to uncover new applications for halogenated pyridines,this compound is likely to play an increasingly important role in drug discovery and development.